Chromium Oxide Pigment
Chromium Oxide Pigment
Dichromium trioxide is a chromium oxide.
Brand Name:
Vulcanchem
CAS No.:
196696-68-1
VCID:
VC0180094
InChI:
InChI=1S/2Cr.3O
SMILES:
O=[Cr]O[Cr]=O
Molecular Formula:
Cr2O3
Molecular Weight:
151.99 g/mol
Chromium Oxide Pigment
CAS No.: 196696-68-1
Main Products
VCID: VC0180094
Molecular Formula: Cr2O3
Molecular Weight: 151.99 g/mol
| CAS No. | 196696-68-1 |
|---|---|
| Product Name | Chromium Oxide Pigment |
| Molecular Formula | Cr2O3 |
| Molecular Weight | 151.99 g/mol |
| IUPAC Name | oxo(oxochromiooxy)chromium |
| Standard InChI | InChI=1S/2Cr.3O |
| Standard InChIKey | QDOXWKRWXJOMAK-UHFFFAOYSA-N |
| SMILES | O=[Cr]O[Cr]=O |
| Canonical SMILES | O=[Cr](=O)=O.[Cr] |
| Boiling Point | 4000 °C |
| Colorform | Light to dark green, fine, hexagonal crystals Green powder Bright-green, extremely hard crystals |
| Density | 5.22 at 25 °C 5.22 g/cm³ |
| Melting Point | 2435 °C |
| Physical Description | DryPowder; DryPowder, PelletsLargeCrystals; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid LIGHT-TO-DARK-GREEN POWDER. |
| Description | Dichromium trioxide is a chromium oxide. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water, 3.13 ug/L at 20 °C, pH 6; 2.96 ug/L at 20 °C, pH 8 Practically insoluble in water Practically insoluble in alcohol, acetone; slightly soluble in acids, alkalies Insoluble in acids, and alkalies Solubility in water: none |
| Synonyms | chromic oxide chromium (3+) oxide chromium (III) oxide chromium oxide hydrate chromium oxide tetrahydrate chromium oxide, 51Cr-labeled chromium sesquioxide chromium(III) oxide dichromium trioxide |
| PubChem Compound | 517277 |
| Last Modified | Nov 11 2021 |
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